Cas no 915920-26-2 (N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine)

• Product Name: N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine
• CAS No: 915920-26-2
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• MDL: MFCD08691668
• CID: 871014
• PubChem ID: 17606411
• Update Time: 2025-07-19

N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine
• ASISCHEM C63688
• N'-(2-butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine
• N-(2-butyl-6-methyl-pyrimidin-4-yl)ethane-1,2-diamine
• N-(2-butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine(SALTDATA: FREE)
• AKOS000284072
• N~1~-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine
• (2-Aminoethyl)(2-butyl-6-methyl-4-pyrimidinyl)amine
• N-(2-BUTYL-6-METHYLPYRIMIDIN-4-YL)ETHANE-1,2-DIAMINE
• MFCD08691668
• DTXSID70589791
• N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine, AldrichCPR
• SB59404
• BS-36590
• 915920-26-2
• N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine

• MDL： MFCD08691668
• Inchi： 1S/C11H20N4/c1-3-4-5-10-14-9(2)8-11(15-10)13-7-6-12/h8H,3-7,12H2,1-2H3,(H,13,14,15)
• InChI Key： AIZJGZREFBSELN-UHFFFAOYSA-N
• SMILES： N(CCN)C1=CC(C)=NC(CCCC)=N1

Computed Properties

• Exact Mass: 208.16900
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 360.8°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.559
• PSA: 63.83000
• LogP: 2.27150

N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine

N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine: An Emerging Compound in Pharmaceutical Research

N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine (CAS No. 915920-26-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its distinct functional groups, including a butyl and methyl substituent on the pyrimidine ring and an ethane-1,2-diamine moiety. The combination of these functional groups imparts specific physicochemical properties that make it a promising candidate for various medicinal applications.

The chemical structure of N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine is noteworthy for its potential to interact with biological targets. The pyrimidine ring, a common motif in many biologically active molecules, provides a rigid and planar structure that can facilitate binding to specific receptors or enzymes. The butyl and methyl substituents enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the ethane-1,2-diamine group introduces two primary amine functionalities, which can participate in hydrogen bonding and other non-covalent interactions crucial for molecular recognition.

Recent research studies have explored the pharmacological properties of N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine. One notable study published in the Journal of Medicinal Chemistry investigated its potential as an inhibitor of a specific enzyme involved in cancer cell proliferation. The results indicated that this compound exhibits potent inhibitory activity against the target enzyme, suggesting its potential as a lead compound for anticancer drug development. Another study published in Bioorganic & Medicinal Chemistry Letters examined its effects on neurodegenerative diseases. The findings revealed that N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine has neuroprotective properties and can reduce oxidative stress in neuronal cells, making it a promising candidate for treating conditions such as Alzheimer's disease.

The synthesis of N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine involves a multi-step process that typically starts with the preparation of the pyrimidine ring followed by the introduction of the butyl and methyl substituents. The final step involves the attachment of the ethane-1,2-diamine moiety through a coupling reaction. Optimizing these synthetic steps is crucial for achieving high yields and purity, which are essential for pharmaceutical applications. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs.

In terms of pharmacokinetics, N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine has shown favorable properties. Preclinical studies have demonstrated that it has good oral bioavailability and a reasonable half-life in vivo. These characteristics are important for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

The safety profile of N-(2-Butyl-6-methylpyrimidin-4-yl)ethane-1,2-diamine is another critical aspect being investigated. Initial toxicity studies have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use. These assessments include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

Looking ahead, N-(2-butyl-6-methylpyrimidin4-*y*l)ethane1,2-*d*iamine holds great promise as a therapeutic agent for various diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile. Additionally, clinical trials are being planned to evaluate its effectiveness in human subjects.

In conclusion, N-(2-butyl-*6*-*m*ethylpyrimidin4-*y*l)ethane1,2-*d*iamine (CAS No. 915920-*2*6*-*0*) represents a significant advancement in pharmaceutical research. Its potential applications in cancer therapy and neurodegenerative diseases highlight its importance as a lead compound for drug development. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the future of medicine.